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Compound of Interest

Compound Name: 4-Methylpentanoic acid-D12

Cat. No.: B570099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and toxicological

information for 4-Methylpentanoic acid-D12 (CAS No. 116287-57-1). The information is

compiled from available Safety Data Sheets (SDS) and toxicological data for the non-

deuterated analogue, 4-methylpentanoic acid (isocaproic acid), to provide a thorough

understanding for researchers, scientists, and professionals in drug development.

Chemical Identification and Physical Properties
4-Methylpentanoic acid-D12 is the deuterated form of 4-methylpentanoic acid. Below are its

key identification and physical characteristics.
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Property Value

Synonyms

4-(methyl-d3)-pentanoic-2,2,3,3,4,5,5,5-d8 acid-

d, FA 6:0-d12, Isohexoic Acid-d12, 4-

Methylvaleric Acid-d12, Isobutylacetic Acid-d12,

Isocaproic Acid-d12[1]

CAS Number 116287-57-1[1]

Molecular Formula C₆D₁₂O₂

Molecular Weight 128.23 g/mol

Appearance Neat oil

Boiling Point 199-201 °C (for non-deuterated form)[2]

Density
0.923 g/cm³ at 25 °C (for non-deuterated form)

[2]

Flash Point 97.2 °C (for non-deuterated form)[3]

Solubility Insoluble in water (for non-deuterated form)[3]

Stability
Stable under recommended storage conditions.

[3]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-Methylpentanoic acid-D12 is classified as a hazardous substance.[1]

Hazard Class GHS Category Hazard Statement

Acute Toxicity (Dermal) 3
H311: Toxic in contact with

skin[1]

Skin Corrosion/Irritation 1C
H314: Causes severe skin

burns and eye damage[1]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[1]
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Signal Word: Danger[1]

Hazard Pictograms:

alt text

(GHS06)

alt text

(GHS05)

It is important to note that while one Safety Data Sheet mentions "No irritant effect" on the skin

under the primary irritant effect section, the official GHS classification clearly indicates that the

substance causes severe skin burns and is corrosive.[1] For safety purposes, the GHS

classification should be strictly followed.

Toxicological Data
Quantitative toxicological data for the deuterated form is not readily available. The following

data is for the non-deuterated 4-methylpentanoic acid (isocaproic acid) and serves as a close

surrogate.

Test Species Route Value Reference

LD₅₀ Rat Oral 2050 mg/kg [3]

LD₅₀ Rabbit Dermal 1050 µL/kg [3][4]

LD₅₀ Rat Dermal > 2000 mg/kg [2]

Experimental Protocols
The hazard classifications are determined by standardized experimental protocols, such as

those established by the Organisation for Economic Co-operation and Development (OECD).

Acute Dermal Toxicity (Based on OECD Guideline 402)
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This test provides information on health hazards likely to arise from a short-term dermal

exposure to a substance.

Methodology:

Animal Model: Adult rats, typically of a single sex (females are often preferred), are used.

The animals should be healthy and have intact skin.

Preparation: The day before the test, the fur is removed from the dorsal/flank area of the

animal (approximately 10% of the body surface area).

Dose Administration: The test substance is applied uniformly over the shaved area. For

liquids, the dose is typically applied as is.

Exposure: The test substance is held in contact with the skin with a porous gauze dressing

and non-irritating tape for a 24-hour exposure period.

Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes for

at least 14 days. Body weight is recorded weekly.

Endpoint: The LD₅₀ (the dose estimated to cause mortality in 50% of the test animals) is

determined. A gross necropsy of all animals is performed at the end of the study.

Skin Corrosion/Irritation (Based on OECD Guideline 404)
This test is designed to assess the potential of a substance to cause irreversible skin damage.

Methodology:

Animal Model: The albino rabbit is the preferred species.

Application: A single dose of the test substance (0.5 mL for liquids or 0.5 g for solids) is

applied to a small area of shaved skin (approximately 6 cm²).

Exposure: The substance is covered with a gauze patch and held in place for up to a 4-hour

exposure period.
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Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

graded intervals after patch removal. Observations are made for up to 14 days.

Endpoint: The substance is classified as corrosive if it causes full-thickness destruction of

skin tissue or as an irritant based on the severity and reversibility of the observed skin

reactions. For 4-methylpentanoic acid, it is classified as corrosive after a 1 to 4-hour

exposure.[2]

Biological Signaling and Workflow Diagrams
Hazard Assessment Workflow
The following diagram illustrates a typical workflow for assessing the dermal hazards of a

chemical substance according to OECD guidelines.
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Workflow for Dermal Hazard Assessment

Initial Assessment

In Vitro Testing

In Vivo Testing (if necessary)

Hazard Classification

Substance Information
(Phys-chem properties, existing data)

Skin Corrosion Test
(e.g., OECD 431, Reconstructed Human Epidermis)

Weight of Evidence Approach

Acute Dermal Toxicity
(OECD 402)

Skin Irritation Test
(e.g., OECD 439)

If not corrosive

GHS Classification
(Corrosive, Toxic)

If corrosive

Dermal Corrosion/Irritation
(OECD 404)

If in vitro results are inconclusive

Click to download full resolution via product page

Workflow for Dermal Hazard Assessment.

Potential Signaling Pathway Involvement
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Branched-chain fatty acids, such as 4-methylpentanoic acid, are known to be involved in lipid

metabolism. They can act as ligands for nuclear receptors like Peroxisome Proliferator-

Activated Receptor alpha (PPARα) and can influence the activity of transcription factors such

as Sterol Regulatory Element-Binding Protein 1 (SREBP-1). The following diagram illustrates a

plausible signaling pathway.
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Potential Signaling Pathway of 4-Methylpentanoic Acid
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Potential Signaling Pathway of 4-Methylpentanoic Acid.
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Handling and Safety Precautions
Given the hazardous nature of 4-Methylpentanoic acid-D12, strict safety measures are

required during handling.

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

Handling: Do not breathe dust or mists. Wash thoroughly after handling. Take off immediately

all contaminated clothing and wash it before reuse.

First Aid Measures:

If Swallowed: Rinse mouth. Do NOT induce vomiting.

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a poison center or doctor.

Storage: Keep the container tightly sealed. Store in a cool, dry place.

Conclusion
4-Methylpentanoic acid-D12 is a hazardous chemical classified as toxic in contact with skin

and capable of causing severe skin burns and eye damage. All handling should be performed

with appropriate personal protective equipment and engineering controls in a laboratory setting.

While specific toxicological data for the deuterated compound is limited, information from its

non-deuterated analogue, 4-methylpentanoic acid, provides valuable insight into its

toxicological profile. As a branched-chain fatty acid, it may also play a role in modulating lipid

metabolism through pathways involving PPARα and SREBP-1. Researchers and drug

development professionals should exercise caution and adhere to all safety guidelines when

working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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